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Compound of Interest

Compound Name: Dicyclohexylmethanol

Cat. No.: B146628 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for

Dicyclohexylmethanol (CAS No. 4453-82-1), compiled and synthesized from various Safety

Data Sheets (SDS). The information is presented to be directly applicable to laboratory and

research settings, with a focus on safe handling, storage, and emergency procedures.

Chemical Identification and Physical Properties
Dicyclohexylmethanol, also known as dicyclohexylcarbinol, is an organic compound with the

molecular formula C₁₃H₂₄O.[1][2][3][4] It is recognized for its utility as a reagent in organic

synthesis, particularly in the preparation of cyclohexane derivatives.

Table 1: Physical and Chemical Properties of Dicyclohexylmethanol
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Property Value Source(s)

Molecular Formula C₁₃H₂₄O [1][2][3][4]

Molecular Weight 196.33 g/mol [1][2][3]

Appearance
Solid Crystalline / Colorless to

light yellow liquid
[1][5][2]

Odor No information available [1]

Melting Point 58 - 64 °C / 136.4 - 147.2 °F [1][5]

Boiling Point 153 - 155 °C / 307.4 - 311 °F [1]

Solubility

Soluble in methanol (0.1g/mL,

clear) and other common

organic solvents. Low solubility

in water.

[5][2]

Vapor Pressure 0.000894 mmHg at 25°C [5]

Density 0.8924 g/cm³ (rough estimate) [5]

Hazard Identification and Classification
According to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200),

dicyclohexylmethanol is not considered hazardous.[1] However, some sources indicate it can

be irritating to the eyes, respiratory system, and skin.[5] It is crucial to handle the substance

with care, employing appropriate personal protective equipment.

Table 2: Hazard Statements and Precautionary Measures
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Category Information Source(s)

GHS Hazard Statements
No specific hazard statements

are consistently listed.
[6][7]

GHS Precautionary

Statements

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

Risk Phrases (obsolete)
R36/37/38: Irritating to eyes,

respiratory system and skin.
[5]

Safety Phrases (obsolete)

S22: Do not breathe dust.

S24/25: Avoid contact with skin

and eyes.

[5]

Experimental Protocols for Safety Assessment
The safety data provided in an SDS is derived from standardized experimental protocols. While

the SDS itself does not detail these methods, this guide outlines the principles of the key

experiments.

Determining Flash Point: The flash point is the lowest temperature at which a liquid can form an

ignitable mixture in air. A common method is the Cleveland Open-Cup Method (ASTM D92).

Apparatus: A Cleveland open-cup tester, which consists of a brass cup, a heating plate, and

a test flame applicator.

Procedure:

The sample is placed in the test cup and heated at a slow, constant rate.

A small test flame is passed across the cup at specified intervals.

The flash point is the temperature at which the vapors above the liquid ignite upon

application of the test flame.

Acute Toxicity Testing (e.g., LD50): Acute toxicity data, often expressed as an LD50 (lethal

dose for 50% of a test population), is determined through studies on laboratory animals. The
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OECD Guideline 423 (Acute Oral Toxicity - Acute Toxic Class Method) is a common protocol.

Principle: A stepwise procedure with the use of a minimal number of animals.

Procedure:

A single animal is dosed at a defined starting level.

Depending on the outcome (survival or death), the dose for the next animal is adjusted up

or down.

The test is continued until a stopping criterion is met, which allows for the classification of

the substance's toxicity.

Safe Handling and Storage Workflow
Proper handling and storage are paramount to ensure laboratory safety. The following diagram

illustrates the logical workflow for managing dicyclohexylmethanol in a research environment.
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Caption: Workflow for the safe handling of dicyclohexylmethanol.

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment (PPE) are essential to minimize

exposure.

Table 3: Recommended Personal Protective Equipment
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Protection Type Specification Source(s)

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.

[1]

Skin Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure.

[1]

Respiratory Protection

No protective equipment is

needed under normal use

conditions. If dust is

generated, a particle filter is

recommended.

[1]

Hygiene Measures

Handle in accordance with

good industrial hygiene and

safety practice.

[1]

First-Aid and Fire-Fighting Measures
In the event of an emergency, prompt and appropriate action is critical.

Table 4: First-Aid Procedures
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Exposure Route First-Aid Measure Source(s)

Eye Contact

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

Get medical attention.

[1][7]

Skin Contact

Wash off immediately with

plenty of water for at least 15

minutes. Get medical attention

if symptoms occur.

[1][7]

Inhalation

Remove to fresh air. Get

medical attention immediately

if symptoms occur.

[1][7]

Ingestion

Clean mouth with water and

drink afterwards plenty of

water. Get medical attention if

symptoms occur.

[1][7]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[6][7]

Specific Hazards: Keep product and empty container away from heat and sources of ignition.

[1]

Protective Equipment: As in any fire, wear a self-contained breathing apparatus pressure-

demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[1]

Accidental Release Measures
In case of a spill, the following steps should be taken:

Personal Precautions: Ensure adequate ventilation and use personal protective equipment

as required. Avoid dust formation.[1]
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Environmental Precautions: Should not be released into the environment.[1]

Containment and Cleanup: Sweep up and shovel into suitable containers for disposal. Avoid

dust formation.[1]

Stability and Reactivity
Understanding the chemical stability and reactivity is crucial for safe storage and handling.

Reactivity: No known hazardous reactions under normal processing.[1]

Chemical Stability: Moisture sensitive.[1]

Conditions to Avoid: Incompatible products, exposure to moisture.[1][8]

Incompatible Materials: Strong oxidizing agents.[1][8]

Hazardous Decomposition Products: None under normal use conditions.[1]

Toxicological and Ecological Information
Currently, there is limited specific toxicological and ecological data available for

dicyclohexylmethanol in the reviewed Safety Data Sheets.

Table 5: Toxicological and Ecological Data

Data Point Value Source(s)

Acute Toxicity No data available [1][6][7]

Carcinogenicity No data available [6][7]

Ecotoxicity No data available [6][7]

Persistence and Degradability No data available [6]

Bioaccumulative Potential No data available [6]

Given the lack of comprehensive data, it is prudent to handle dicyclohexylmethanol as a

potentially harmful substance and prevent its release into the environment.
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This guide is intended for informational purposes and should be used in conjunction with the

official Safety Data Sheet provided by the supplier. Always refer to the original SDS for the

most current and complete information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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